Cas no 2198866-41-8 (N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide)

• Product Name: N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide
• CAS No: 2198866-41-8
• MF: C₂₄H₂₀FN₃O₃
• MW: 417.432309150696
• CID: 5445564
• PubChem ID: 154803721
• Update Time: 2025-05-28

N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(2-fluorophenyl)carbamoyl]methyl}phenyl)-4-(prop-2-enamido)benzamide
• Z1090725922
• EN300-7523522
• 2198866-41-8
• N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide

• Inchi： 1S/C24H20FN3O3/c1-2-22(29)26-18-13-9-17(10-14-18)24(31)27-19-11-7-16(8-12-19)15-23(30)28-21-6-4-3-5-20(21)25/h2-14H,1,15H2,(H,26,29)(H,27,31)(H,28,30)
• InChI Key： HLWKNTWEBQJLEG-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC=C2F)=O)=CC=C(NC(=O)C2=CC=C(NC(=O)C=C)C=C2)C=C1

Computed Properties

• Exact Mass: 417.14886967g/mol
• Monoisotopic Mass: 417.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.3±55.0 °C(Predicted)
• pka: 13.12±0.70(Predicted)

Additional information on N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide

Recent Advances in the Study of N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide (CAS: 2198866-41-8)

The compound N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide (CAS: 2198866-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of inflammatory and oncological diseases.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide exhibits a high affinity for certain kinase enzymes, which play a critical role in cell signaling pathways. This interaction has been explored using advanced techniques such as X-ray crystallography and molecular docking simulations, providing valuable insights into the compound's binding mode and potential for structure-activity relationship (SAR) optimization.

In addition to its mechanistic studies, recent preclinical evaluations have demonstrated the compound's efficacy in animal models of chronic inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead candidate for further drug development.

Another noteworthy aspect of this research is the exploration of the compound's pharmacokinetic profile. Studies have indicated that N-(2-Fluorophenyl)-4-[[4-[(1-oxo-2-propen-1-yl)amino]benzoyl]amino]benzeneacetamide exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. However, challenges such as solubility and tissue distribution remain areas of active investigation.

Looking ahead, researchers are focusing on optimizing the compound's chemical structure to enhance its therapeutic index. Efforts are also underway to explore its potential in combination therapies, particularly with existing chemotherapeutic agents. The ongoing research holds promise for the development of novel treatments for diseases with high unmet medical needs.